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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of two non-

phthalate plasticizers, Diisooctyl glutarate and di-2-ethylhexyl terephthalate (DEHT). The

selection of an appropriate plasticizer is critical in the formulation of drug delivery systems,

medical devices, and laboratory equipment, where performance, safety, and stability are

paramount. This document aims to provide an objective comparison based on available

experimental data to aid in the selection process.

Executive Summary
Di-2-ethylhexyl terephthalate (DEHT), also known as dioctyl terephthalate (DOTP), is a well-

characterized plasticizer widely used as a replacement for traditional ortho-phthalates like

DEHP due to its favorable toxicological profile.[1][2][3] It offers good plasticizing efficiency, low

migration rates, and thermal stability.

Diisooctyl glutarate, a member of the glutarate ester family of plasticizers, is also utilized as a

non-phthalate alternative. However, publicly available, detailed quantitative performance data

for this specific glutarate is limited. Therefore, this comparison will leverage data on DEHT and

supplement it with general performance characteristics of glutarate esters.
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The following tables summarize the key performance indicators for both plasticizers. It is

important to note that the data for Diisooctyl glutarate is largely qualitative or based on the

general properties of glutarate esters due to a lack of specific technical data sheets for this

compound in the public domain.

Table 1: Physical and Chemical Properties

Property Diisooctyl glutarate
di-2-ethylhexyl
terephthalate
(DEHT/DOTP)

Test Method

Chemical Formula C21H40O4 C24H38O4 -

Molecular Weight (

g/mol )
~356.5 390.57 -

Appearance
Colorless to yellowish

liquid

Colorless, clear, oily

liquid
Visual

Odor Mild Odorless Olfactory

Boiling Point (°C) Data not available 400 ASTM D1078

Melting Point (°C) Data not available -48 ASTM D5950

Flash Point (°C) Data not available 210 ASTM D92

Specific Gravity

(20°C/20°C)
Data not available 0.983 JIS K-6751

Water Solubility Almost insoluble Insoluble Visual

Purity (%) Data not available >99.5 Gas Chromatography

Table 2: Performance in PVC Formulations
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Performance Metric
Diisooctyl glutarate
(General Glutarate
Properties)

di-2-ethylhexyl
terephthalate
(DEHT/DOTP)

Test Method

Plasticizer Efficiency Good Good ASTM D2240

Hardness (Shore A) Data not available ~80 (at 50 phr) ASTM D2240

Tensile Strength

(MPa)

Generally decreases

with increased

concentration

Decreases with

increased

concentration

ASTM D412

Elongation at Break

(%)

Generally increases

with increased

concentration

Increases with

increased

concentration (up to

330%)[4]

ASTM D412

Low-Temperature

Flexibility
Good Good ASTM D1329

Migration Resistance Fair to Good Good
ISO 177, ASTM

D1203

Volatility Fair Low ASTM D1203

Table 3: Toxicological Profile
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Toxicological
Endpoint

Diisooctyl glutarate
di-2-ethylhexyl
terephthalate
(DEHT/DOTP)

Test Guideline

Acute Oral Toxicity

(LD50, rat)
Data not available > 5000 mg/kg[5] OECD 401/420/423

Genotoxicity (Ames

Test)
Data not available Negative[6] OECD 471

Reproductive/Develop

mental Toxicity
Data not available

Not classified as a

reproductive

toxicant[7]

OECD 414/416

Endocrine Disruption Data not available

No alert on potential

endocrine disruption

properties[8]

Various

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of

performance data. The following are summaries of key experimental protocols used to evaluate

plasticizer performance.

Plasticizer Efficiency and Mechanical Properties
Hardness (Shore A) - ASTM D2240: This test method determines the indentation hardness of

a material.[7][9][10][11] A durometer with a specified indenter shape is pressed into the

material under a defined force, and the depth of indentation is measured. The Shore A scale

is used for softer materials like plasticized PVC.

Tensile Strength and Elongation at Break - ASTM D412: This standard specifies the

procedure for evaluating the tensile properties of vulcanized rubber and thermoplastic

elastomers.[4][12][13][14] A dumbbell-shaped specimen is stretched at a constant rate until it

breaks. The force required to break the specimen (tensile strength) and the extent to which it

stretches before breaking (elongation at break) are recorded.[15]
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Mooney Viscosity - ASTM D1646: This method is used to measure the viscosity and pre-

vulcanization characteristics of rubber compounds.[1][16][17][18][19] It measures the

shearing torque resisting the rotation of a cylindrical metal disk embedded in a rubber

sample within a heated die cavity.

Migration and Volatility
Migration of Plasticizers - ISO 177: This international standard outlines a method to

determine the tendency of plasticizers to migrate from a plastic material into another solid

material upon contact.[2][20][21] A specimen of the plasticized material is placed in contact

with an absorbent material (e.g., activated carbon or another polymer) under specified

conditions of time, temperature, and pressure. The amount of plasticizer that migrates is

determined by weight change or chemical analysis of the absorbent material.

Volatility (Weight Loss on Heating) - ASTM D1203: This test covers the determination of the

volatile content of plasticizers. A specified amount of the plasticizer is heated in an oven at a

controlled temperature for a defined period. The loss in weight is then measured to

determine the volatility.

Toxicological Evaluation
Bacterial Reverse Mutation Test (Ames Test) - OECD 471: This is a widely used method for

identifying substances that can cause gene mutations.[9][22][23][24][25] It uses specific

strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) that have lost the

ability to synthesize an essential amino acid. The test substance is incubated with the

bacteria, and the number of bacterial colonies that have reverted to a state of being able to

synthesize the amino acid is counted. A significant increase in the number of revertant

colonies indicates mutagenic potential.

Repeated Dose 90-Day Oral Toxicity Study in Rodents - OECD 408: This guideline is used to

evaluate the sub-chronic toxicity of a substance.[5][10][26][27][28] The test substance is

administered orally to groups of rodents daily for 90 days. The animals are observed for

signs of toxicity, and at the end of the study, detailed pathological examinations are

performed to identify any adverse effects on organs and tissues.
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Experimental workflow for plasticizer evaluation.
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Generalized signaling pathway for plasticizer toxicity.

Conclusion
Di-2-ethylhexyl terephthalate (DEHT) stands out as a well-documented and favorable

alternative to traditional phthalate plasticizers, with a robust dataset supporting its performance

and safety profile. It demonstrates good plasticizing efficiency, low migration, and a lack of

significant toxicological concerns, making it a reliable choice for many applications in the

pharmaceutical and medical device industries.
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The available information on Diisooctyl glutarate is less comprehensive. While glutarate

esters as a class are known to be effective non-phthalate plasticizers, the absence of specific,

publicly available quantitative data for the diisooctyl variant makes a direct and detailed

performance comparison with DEHT challenging. For applications where rigorous

documentation and a proven track record are essential, DEHT currently presents a more data-

supported option. Further research and publication of technical data for Diisooctyl glutarate
are needed to enable a more thorough comparative assessment. Researchers and developers

are encouraged to request detailed specifications from suppliers when considering Diisooctyl
glutarate for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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